Cas no 2229405-24-5 (2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229405-24-5
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5928598
• PubChem ID: 165794433
• Update Time: 2025-05-19

2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
• 2229405-24-5
• EN300-1946382

• Inchi： 1S/C9H9BrF3N/c1-9(14,8(12)13)6-4-5(10)2-3-7(6)11/h2-4,8H,14H2,1H3
• InChI Key： DUXJEBHVXSYNRX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)(C(F)F)N)F

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine

Research Brief on 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine (CAS: 2229405-24-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of fluorinated compounds, particularly those with potential therapeutic applications. Among these, 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine (CAS: 2229405-24-5) has emerged as a compound of significant interest due to its unique structural and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine belongs to a class of fluorinated amines that have shown promise in modulating various biological targets. Recent studies have explored its role as a potential inhibitor of enzymes involved in neurodegenerative diseases, such as monoamine oxidases (MAOs). The presence of both bromo and fluoro substituents on the phenyl ring, combined with the difluoropropan-2-amine moiety, is believed to enhance its binding affinity and selectivity towards these targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine, optimizing reaction conditions to achieve higher yields and purity. The study also reported preliminary in vitro assays demonstrating its inhibitory activity against MAO-B, an enzyme implicated in Parkinson's disease. These findings suggest that the compound could serve as a lead structure for the development of novel MAO-B inhibitors with improved pharmacokinetic profiles.

Further research has explored the compound's potential in other therapeutic areas. For instance, a recent preprint on bioRxiv highlighted its activity against certain bacterial strains, indicating possible applications in antimicrobial drug development. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2024 ACS Omega article, have provided insights into the compound's binding modes and interactions with biological targets, offering a foundation for future optimization.

In conclusion, 2-(5-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine represents a promising scaffold for drug discovery, with demonstrated activity in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms of action and explore its potential in clinical applications. The compound's unique chemical properties and versatility make it a valuable subject for continued investigation in the field of chemical biology and medicinal chemistry.